2-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-methoxy-3-[4-(trifluoromethoxy)phenyl]benzoic acid
• InChI: InChI=1S/C15H11F3O4/c1-21-13-11(3-2-4-12(13)14(19)20)9-5-7-10(8-6-9)22-15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key: CKCUKXFEXCVQMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C15H11F3O4
• DSSTOX Substance ID: DTXSID60691796
• Molecular Weight: 312.24 g/mol
• CAS RN: 1261556-07-3

Description

2-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid, or 2M3TFPB, is an organic compound with a wide range of uses in scientific research. It is a white crystalline solid with a melting point of 127–128 °C and a boiling point of 218–219 °C. It is soluble in water, alcohol, and most organic solvents. Its chemical formula is C10H7O4F3 and its molecular weight is 254.17 g/mol.

Mechanism of Action

2M3TFPB is a weakly acidic compound, with a pKa of 4.5. It is believed to act as a proton donor in organic synthesis reactions and as a Lewis acid catalyst in polymerization reactions. It may also act as a corrosion inhibitor by forming a protective film on the surface of metals. Additionally, it may act as a fluorescent dye by interacting with metal ions in the environment.
Biochemical and Physiological Effects
2M3TFPB has been found to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the growth of several types of bacteria, including Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus. It has also been found to inhibit the growth of several types of fungi, including Candida albicans, Aspergillus niger, and Trichophyton mentagrophytes. Additionally, it has been found to inhibit the growth of several types of viruses, including herpes simplex virus type 1 and type 2.

Advantages and Limitations for Lab Experiments

The use of 2M3TFPB in laboratory experiments has several advantages. It is relatively inexpensive and readily available. Additionally, it is relatively stable and easy to handle. However, there are also some limitations to its use. It is not soluble in organic solvents, and its solubility in water is limited. Additionally, it is not very soluble in non-polar solvents, such as hexane and ether.

Future Directions

2M3TFPB has a wide range of applications in scientific research, and there are many potential future directions for its use. It could be used as a reagent in the synthesis of other organic compounds, such as pharmaceuticals, pesticides, and fragrances. Additionally, it could be used as a fluorescent dye in biomedical imaging and in the detection of metal ions. Additionally, it could be used as a corrosion inhibitor in the protection of metals. Finally, it could be used as a catalyst in polymerization reactions and in the synthesis of other organic compounds.

Synthesis Methods

2M3TFPB is typically synthesized through the reaction of 4-trifluoromethoxyphenol and 2-methoxybenzoic acid in the presence of a catalyst such as p-toluenesulfonic acid. The reaction is carried out at a temperature of 105–110 °C and a pressure of 1.0–1.2 MPa. The reaction is typically completed within 2–3 hours.

Scientific Research Applications

2M3TFPB is widely used in scientific research due to its unique properties. It is commonly used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a corrosion inhibitor. It is also used as a reagent in the synthesis of various pharmaceuticals, such as antifungal agents, antibiotics, and anti-inflammatory agents. Additionally, it is used as a fluorescent dye in biomedical imaging and in the detection of metal ions.